Cas no 134198-07-5 (rac-1-[(1R,2R)-2-(thiophen-2-yl)cyclopropyl]ethan-1-one, trans)

• Product Name: rac-1-[(1R,2R)-2-(thiophen-2-yl)cyclopropyl]ethan-1-one, trans
• CAS No: 134198-07-5
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 4590203
• Update Time: 2025-06-08

rac-1-[(1R,2R)-2-(thiophen-2-yl)cyclopropyl]ethan-1-one, trans Chemical and Physical Properties

Names and Identifiers

• rac-1-[(1R,2R)-2-(thiophen-2-yl)cyclopropyl]ethan-1-one, trans
• Ethanone, 1-[(1R,2R)-2-(2-thienyl)cyclopropyl]-, rel-

• Inchi： 1S/C9H10OS/c1-6(10)7-5-8(7)9-3-2-4-11-9/h2-4,7-8H,5H2,1H3/t7-,8+/m0/s1
• InChI Key： KQFRWDSOHCFHFQ-JGVFFNPUSA-N
• SMILES： C(=O)([C@@H]1C[C@H]1C1SC=CC=1)C

Additional information on rac-1-[(1R,2R)-2-(thiophen-2-yl)cyclopropyl]ethan-1-one, trans

Recent Advances in the Study of rac-1-[(1R,2R)-2-(thiophen-2-yl)cyclopropyl]ethan-1-one, trans (CAS: 134198-07-5)

The compound rac-1-[(1R,2R)-2-(thiophen-2-yl)cyclopropyl]ethan-1-one, trans (CAS: 134198-07-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of the cyclopropyl moiety in the structure of rac-1-[(1R,2R)-2-(thiophen-2-yl)cyclopropyl]ethan-1-one, trans, which contributes to its stability and bioactivity. The compound has been investigated for its role as a potential inhibitor of key enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), suggesting its promise as a lead compound for the development of novel anti-inflammatory agents.

One of the most notable advancements in the study of this compound is the development of efficient synthetic routes. A recent publication in the Journal of Medicinal Chemistry reported a stereoselective synthesis method that significantly improves the yield and purity of rac-1-[(1R,2R)-2-(thiophen-2-yl)cyclopropyl]ethan-1-one, trans. This method employs a palladium-catalyzed cyclopropanation reaction, which offers a scalable and cost-effective approach for large-scale production.

In addition to its anti-inflammatory properties, rac-1-[(1R,2R)-2-(thiophen-2-yl)cyclopropyl]ethan-1-one, trans has shown potential in the treatment of neurological disorders. Preliminary studies indicate that the compound can cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Parkinson's disease. These findings open new avenues for research into its mechanism of action and potential applications in neurodegenerative diseases.

Despite these promising results, challenges remain in the development of rac-1-[(1R,2R)-2-(thiophen-2-yl)cyclopropyl]ethan-1-one, trans as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials.

In conclusion, rac-1-[(1R,2R)-2-(thiophen-2-yl)cyclopropyl]ethan-1-one, trans (CAS: 134198-07-5) represents a promising candidate for drug development, with potential applications in inflammation and neurology. Continued research into its synthesis, mechanism of action, and therapeutic potential will be crucial for realizing its full clinical benefits.